Cas no 100047-42-5 (6-methylsulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-3-one)

• Product Name: 6-methylsulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-3-one
• CAS No: 100047-42-5
• MF: C₆H₆N₄OS
• MW: 182.203038692474
• CID: 1124459
• PubChem ID: 33698104
• Update Time: 2025-06-09

6-methylsulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-methylsulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-3-one
• SureCN2599063
• 6-Methylthio-pyrazolono&lt
• 3,4-d&gt
• pyrimidin
• 6-methylsulfanyl-1,2-dihydro-pyrazolo[3,4-d]pyrimidin-3-one
• 6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-3(2H)-one
• 6-Methylthio-pyrazolono< 3,4-d> pyrimidin
• 6-(Methylthio)-1,2-dihydro-3H-pyrazolo[3,4-d]pyrimidin-3-one
• SCHEMBL16517164
• 6-Methylsulfanyl-2H-pyrazolo[3,4-d]pyrimidin-3-ol
• MFCD09754087
• 6-Methylsulfanyl-1H-pyrazolo[3,4-d]pyrimidin-3-ol
• DTXSID20652828
• PS-17890
• AERITGXHLJUXPT-UHFFFAOYSA-N
• 6-(methylsulfanyl)-1H,2H,3H-pyrazolo[3,4-d]pyrimidin-3-one
• AKOS006326273
• SCHEMBL2599063
• SY333987
• CS-0129627
• 3H-Pyrazolo[3,4-d]pyrimidin-3-one, 1,2-dihydro-6-(methylthio)-
• 6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidin-3-ol
• 3h-pyrazolo[3,4-d]pyrimidin-3-one,1,2-dihydro-6-(methylthio)-
• 6-(Methylsulfanyl)-1,2-dihydro-3H-pyrazolo[3,4-d]pyrimidin-3-one
• 100047-42-5

• MDL： MFCD09754087
• Inchi： 1S/C6H6N4OS/c1-12-6-7-2-3-4(8-6)9-10-5(3)11/h2H,1H3,(H2,7,8,9,10,11)
• InChI Key： AERITGXHLJUXPT-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C2C(NNC2=N1)=O

Computed Properties

• Exact Mass: 182.02623200g/mol
• Monoisotopic Mass: 182.02623200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• Density: 1.78

Additional information on 6-methylsulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-3-one

Recent Advances in the Study of 6-methylsulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-3-one (CAS: 100047-42-5)

The compound 6-methylsulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-3-one (CAS: 100047-42-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, belonging to the pyrazolopyrimidinone class, exhibits unique structural and functional properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities.

One of the key areas of research has been the role of 6-methylsulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-3-one as a kinase inhibitor. Kinases are critical enzymes involved in various cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that this compound exhibits selective inhibition against specific kinase targets, suggesting its potential as a lead compound for the development of novel therapeutics. Further investigations are underway to evaluate its efficacy and safety in preclinical models.

Another significant advancement is the development of efficient synthetic routes for 6-methylsulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-3-one. Researchers have reported improved methodologies that enhance yield and purity while reducing the environmental impact of the synthesis process. These advancements are crucial for scaling up production and facilitating further pharmacological studies. Additionally, structural modifications of the compound are being explored to optimize its pharmacokinetic and pharmacodynamic properties.

Recent publications have also highlighted the compound's potential in targeting oxidative stress-related pathways. Oxidative stress is implicated in a wide range of pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Studies have shown that 6-methylsulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-3-one possesses antioxidant properties, which could be harnessed for therapeutic purposes. Further research is needed to fully understand its mechanism of action and to assess its therapeutic potential in vivo.

In conclusion, the ongoing research on 6-methylsulfanyl-1,2-dihydropyrazolo[3,4-d]pyrimidin-3-one (CAS: 100047-42-5) underscores its versatility and promise as a therapeutic agent. The compound's ability to modulate kinase activity and oxidative stress pathways positions it as a valuable candidate for drug development. Future studies should focus on advancing preclinical evaluations and exploring its applications in combination therapies. The continued exploration of this compound is expected to yield significant contributions to the field of chemical biology and medicine.